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Compound of Interest

Compound Name: AZ14170133

Cat. No.: B15604368

For Research Use Only. Not for medical applications.

This document provides guidance on the proper disposal of AZ14170133, a drug-linker
conjugate used in the synthesis of antibody-drug conjugates (ADCs). The following procedures
are based on available safety data and general laboratory best practices for non-hazardous
chemical waste.

Immediate Safety and Handling Precautions

While AZ14170133 is not classified as a hazardous substance, it is imperative to adhere to
standard laboratory safety protocols to minimize any potential risks.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling AZ14170133.

e Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.[1]

e Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the
affected area thoroughly with water.[1]

» Spill Management: In the event of a spill, avoid dust formation. Sweep up the material and
place it in a suitable container for disposal.

AZ14170133 Disposal Data Summary

The following table summarizes key information relevant to the disposal of AZ14170133.
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Property Data Source
CAS Number 2495742-34-0 [1]
Molecular Formula C57H77N7018 [1]
Molecular Weight 1148.26 g/mol [1]
o Not a hazardous substance or
Hazard Classification ] [1]
mixture

-20°C, sealed, away from
Storage ) ] [2][3]
moisture and light

Step-by-Step Disposal Protocol

The disposal of non-hazardous laboratory chemicals should always be conducted in
accordance with institutional and local regulations. The following is a general procedural guide.

Step 1: Institutional Consultation Before proceeding with any disposal method, it is mandatory
to consult your institution's Environmental Health and Safety (EHS) department or equivalent
safety office. They will provide specific guidance based on local regulations and facility
protocols.

Step 2: Waste Characterization Based on the Safety Data Sheet (SDS), AZ14170133 is not
classified as hazardous.[1] However, if it has been mixed with other chemicals, the resulting
mixture must be evaluated for hazardous properties.

Step 3: Disposal of Unused Solid AZ14170133
e Secure Packaging: Place the solid AZ14170133 waste in a clearly labeled, sealed container.

e Labeling: The label should include the chemical name ("AZ14170133") and a statement that
it is "non-hazardous waste."

o Direct Disposal: Laboratory personnel should transport the securely packaged waste directly
to the designated solid waste collection area or dumpster. Do not leave chemical waste in
standard laboratory trash cans.
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Step 4: Disposal of Solutions Containing AZ14170133

The disposal of liquid waste containing AZ14170133 will depend on the solvent used and
institutional policies.

e Aqueous Solutions: Some institutions may permit the disposal of small quantities of non-
hazardous, water-soluble substances down the sanitary sewer, followed by flushing with a
large volume of water. However, prior approval from your EHS department is essential.

e Solvent-Based Solutions: Solutions of AZ14170133 in organic solvents (e.g., DMSO) must
be disposed of as chemical waste. Collect these solutions in a designated, properly labeled
waste container for hazardous materials, as the solvent itself is typically hazardous.

Step 5: Disposal of Empty Containers

o Decontamination: If the container held a solution, rinse it with an appropriate solvent. The
rinsate should be collected and disposed of as chemical waste. For containers of the solid
material, ensure all powder is removed.

o Deface Label: Completely remove or deface the original product label to prevent
misidentification.

» Disposal: Dispose of the empty, decontaminated container in the regular trash or designated
glass/plastic recycling, in accordance with your facility's procedures.

Experimental Workflow for Disposal Decision

The following diagram illustrates the logical steps for determining the appropriate disposal
route for AZ14170133.
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Caption: Disposal Decision Workflow for AZ14170133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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